Cas no 338409-06-6 (4-(4-Chlorophenyl)-3,5-thiomorpholinedione)
338409-06-6 structure
Product Name:4-(4-Chlorophenyl)-3,5-thiomorpholinedione
CAS No:338409-06-6
MF:C10H8ClNO2S
MW:241.694020271301
MDL:MFCD00173222
CID:4713018
Update Time:2023-08-16
4-(4-Chlorophenyl)-3,5-thiomorpholinedione Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorophenyl)thiomorpholine-3,5-dione
- 4-(4-Chlorophenyl)-3,5-thiomorpholinedione
- QRIYKFWVJLGAJD-UHFFFAOYSA-N
- HMS1665N17
- 4-(4-Chlorophenyl)-3,5-thiomorpholinedione #
- 1,4-Thiazine-3,5-dione, perhydro-4-(4-chlorophenyl)-
-
- MDL: MFCD00173222
- Inchi: 1S/C10H8ClNO2S/c11-7-1-3-8(4-2-7)12-9(13)5-15-6-10(12)14/h1-4H,5-6H2
- InChI Key: QRIYKFWVJLGAJD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(CSCC1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 261
- XLogP3: 1.8
- Topological Polar Surface Area: 62.7
4-(4-Chlorophenyl)-3,5-thiomorpholinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB341583-100 mg |
4-(4-Chlorophenyl)-3,5-thiomorpholinedione; . |
338409-06-6 | 100 mg |
€208.80 | 2023-07-19 | ||
| abcr | AB341583-100mg |
4-(4-Chlorophenyl)-3,5-thiomorpholinedione; . |
338409-06-6 | 100mg |
€283.50 | 2025-02-16 | ||
| Ambeed | A907263-1g |
4-(4-Chlorophenyl)thiomorpholine-3,5-dione |
338409-06-6 | 90% | 1g |
$350.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652523-1mg |
4-(4-Chlorophenyl)thiomorpholine-3,5-dione |
338409-06-6 | 98% | 1mg |
¥499.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652523-2mg |
4-(4-Chlorophenyl)thiomorpholine-3,5-dione |
338409-06-6 | 98% | 2mg |
¥495.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652523-5mg |
4-(4-Chlorophenyl)thiomorpholine-3,5-dione |
338409-06-6 | 98% | 5mg |
¥617.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652523-10mg |
4-(4-Chlorophenyl)thiomorpholine-3,5-dione |
338409-06-6 | 98% | 10mg |
¥739.00 | 2024-05-18 |
4-(4-Chlorophenyl)-3,5-thiomorpholinedione Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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